Cas no 2648945-40-6 (1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride)

• Product Name: 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride
• CAS No: 2648945-40-6
• MF: C₁₁H₁₄ClF₂NO
• MW: 249.684769153595
• MDL: MFCD34167917
• CID: 5652100
• PubChem ID: 155973293
• Update Time: 2025-06-10

1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{1-[3-(difluoromethoxy)phenyl]cyclopropyl}methanamine hydrochloride
• 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride

• MDL： MFCD34167917
• Inchi： 1S/C11H13F2NO.ClH/c12-10(13)15-9-3-1-2-8(6-9)11(7-14)4-5-11;/h1-3,6,10H,4-5,7,14H2;1H
• InChI Key： HBZCVZCSHVNCSI-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=C(OC(F)F)C=2)CC1)N.Cl

Additional information on 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride

Introduction to 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride (CAS No. 2648945-40-6)

1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride, identified by its CAS number 2648945-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the 1-(3-difluoromethoxyphenyl)cyclopropyl moiety and the hydrochloride salt form, contribute to its distinctive chemical and pharmacological properties.

The difluoromethoxy group is a key structural element that imparts unique electronic and steric properties to the molecule. This group has been widely studied for its ability to enhance metabolic stability and binding affinity in drug candidates. In particular, the presence of fluorine atoms can modulate the lipophilicity and hydrogen bonding capabilities of the molecule, which are critical factors in determining its pharmacokinetic profile. The cyclopropyl ring further contributes to the steric constraints of the molecule, potentially influencing its interaction with biological targets. Such structural motifs are often explored in drug design due to their ability to provide selective binding and improved pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions of 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride with biological receptors. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies have indicated that this molecule could interact with enzymes involved in neurotransmitter pathways, potentially making it a candidate for treating neurological disorders. Additionally, the hydrochloride salt form enhances solubility and bioavailability, which are crucial for pharmaceutical development.

The synthesis of 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride involves multi-step organic reactions, including cyclopropanation, fluorination, and functional group transformations. The synthesis pathway must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve regioselectivity and minimize byproduct formation. The scalability of the synthesis is also a critical consideration for potential industrial production.

In vitro studies have begun to explore the biological activity of 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride. Initial experiments have shown promising results in terms of enzyme inhibition and receptor binding affinity. For example, researchers have observed potential inhibitory effects on enzymes such as monoamine oxidase (MAO), which are involved in neurotransmitter degradation. Such findings suggest that this compound may have therapeutic applications in treating conditions related to neurotransmitter imbalances. Furthermore, its interaction with other biological targets, such as kinases and transcription factors, is being investigated for potential applications in oncology and inflammation.

The pharmacokinetic properties of 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride are also under scrutiny. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. Metabolism studies indicate that the difluoromethoxy group is relatively stable under physiological conditions but may undergo selective transformation through cytochrome P450 enzymes. Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing derivatives of 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride. By modifying various functional groups while maintaining the core scaffold, researchers aim to enhance potency, selectivity, and pharmacokinetic properties. For instance, substituting different fluorinated aromatic rings or altering the cyclopropyl moiety has shown promising results in improving biological activity. These modifications underscore the flexibility of this scaffold in designing novel drug candidates.

The development of 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride as a therapeutic agent is still in its early stages, but preliminary findings are encouraging. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for advancing this compound through preclinical studies and towards clinical trials. Regulatory agencies will require comprehensive data on safety, efficacy, and quality before approving any new pharmaceutical products derived from this compound.

Future directions for research on 1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride include exploring its potential in combination therapies and investigating long-term effects in animal models. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound. As computational methods continue to evolve, they will play an increasingly important role in predicting biological activity and optimizing drug design strategies.

In conclusion,1-{1-3-(difluoromethoxy)phenylcyclopropyl}methanamine hydrochloride (CAS No. 2648945-40-6) represents a promising candidate for further pharmaceutical development due to its unique structural features and preliminary biological activity. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and translate these findings into clinical applications that could benefit patients worldwide.